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Compound of Interest

Compound Name: Uracil-5-3H

Cat. No.: B1644116

Get Quote

Executive Summary
Uracil-5-3H is a pyrimidine nucleobase labeled with tritium (

H) at the 5-carbon position.[1] It serves as a critical tool in molecular biology for tracking RNA
synthesis and enriching auxotrophic mutants via "tritium suicide." Unlike general metabolic
labeling, the specific localization of the isotope at position 5 imparts unique mutagenic
properties upon decay, known as the transmutation effect, which allows for highly specific
genetic selection protocols.

This guide provides the core radiophysical data, decay mechanisms, and validated protocols

necessary for the rigorous application of Uracil-5-3H in drug development and genetic

research.

Part 1: Radiophysical Properties
Understanding the decay profile is essential for experimental design, particularly when

calculating specific activity and exposure times for autoradiography.
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Tritium (

H) is a pure beta-minus emitter. The decay event transforms the nucleus into stable Helium-3 (

He).

Property Value Notes

Isotope
Hydrogen-3 (

H)

Replaces Protium (

H) at Uracil C-5

Half-Life (

)
12.32 years

Decay constant

year

Decay Mode Emission

Max Beta Energy (

)
18.6 keV

Low energy; cannot penetrate

outer skin layer

Mean Beta Energy (

)
5.7 keV

Critical for high-resolution

autoradiography

Max Range in Water
~6.0

m

Intracellular localization is

highly precise

Theoretical Specific Activity Calculation
The theoretical maximum specific activity (

) assumes 100% isotopic substitution at the C-5 position. This value is crucial for determining
the molar efficiency of labeling.

Formula:

Where:

=
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atoms/mol

=

seconds (12.32 years)

= 112.09 g/mol (Uracil)

= Disintegrations per second (Bq) per Curie

Calculated

for Uracil-5-3H:

26,000 Ci/mol (or 26 Ci/mmol). Note: Commercial preparations typically range from 15–30
Ci/mmol due to synthesis limitations and stability considerations.

Part 2: The Transmutation Effect & Mechanism
The utility of Uracil-5-3H extends beyond simple radioactive tracing. The decay event at the 5-

position induces a chemical transmutation that is distinct from the ionization damage caused by

the beta particle.

The Decay Pathway
When the tritium atom at C-5 decays, it becomes a Helium-3 nucleus. Since Helium is a noble

gas, it does not maintain the covalent bond with Carbon.

Bond Rupture: The C-He bond breaks almost instantly.

Carbocation Formation: The C-5 position is left as a reactive carbocation or radical

intermediate.

Mutagenic Outcome: In aqueous cellular environments, this intermediate often hydrates to

form 5-hydroxyuracil. If incorporated into DNA (via the salvage pathway converting Uracil to

Thymine analogs), this modification can induce C

T transition mutations during replication.

Visualization: Decay & Transmutation Mechanism
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Biological Consequence
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Figure 1: The chemical transmutation pathway of Uracil-5-3H decay leading to genetic lesions.

[1]

Part 3: Experimental Applications & Protocols
Protocol: Tritium Suicide Enrichment (Auxotroph
Isolation)
This technique exploits the lethality of high-specific-activity Uracil-5-3H to kill wild-type cells,

thereby enriching for mutants (auxotrophs) that cannot incorporate the label.

Objective: Isolate ura- mutants (defective in uracil uptake or RNA synthesis) from a

mutagenized population.

Self-Validating Workflow:

Mutagenesis: Treat log-phase cells (e.g., Yeast or E. coli) with EMS or UV to induce random

mutations.

Starvation: Incubate cells in minimal media without uracil for 2 hours.

Causality: Depletes internal nucleotide pools, forcing cells to rely on exogenous sources.

The Suicide Pulse: Transfer cells to minimal media containing high specific activity Uracil-5-
3H (10–20 Ci/mmol) for 4–8 hours.
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Mechanism:[2][3][4] Wild-type cells actively import and incorporate the radioactive uracil

into RNA/DNA. The accumulated internal radiation causes lethal double-strand breaks.

Selection: Mutant cells (unable to import or use uracil) remain quiescent or unlabeled and

survive.

Wash & Rescue: Wash cells 3x with cold PBS to remove free isotope. Resuspend in rich

media (excess cold uracil) to stop further uptake.

Plating: Plate on complete media. Survivors are candidate auxotrophs.[5]

Visualization: Suicide Selection Workflow
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Figure 2: Logic flow for Tritium Suicide Selection. Only mutants unable to process the isotope

survive.

Part 4: Data Analysis & Correction
Decay Correction
Although the half-life is 12.3 years, precise quantitative experiments (e.g., enzyme kinetics)

require decay correction if the stock is older than 6 months.

Time Elapsed (Months)
Fraction Remaining (

)

Correction Factor (

)

0 1.000 1.000

6 0.972 1.029

12 (1 Year) 0.945 1.058

24 (2 Years) 0.893 1.120

60 (5 Years) 0.755 1.325

Scintillation Counting
Due to the low energy of Tritium (

= 5.7 keV), samples are highly susceptible to quenching (signal reduction by chemical or color
interference).

Protocol: Use the External Standard Channel Ratio (ESCR) method.

Requirement: Always run a quench curve using known

H standards in the specific buffer system used in the experiment. Efficiency for

H is typically 30–50% in aqueous samples, compared to >95% for

P.
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Part 5: Safety & Stability
Radiolysis
High specific activity compounds self-destruct via radiolysis.

Storage: Store Uracil-5-3H in aqueous solution containing 2% ethanol at +4°C.

Avoid: Freezing at -20°C is often discouraged for high-activity tritiated water solutions as it

can accelerate radiolysis due to molecular clustering during phase transition. However, for

nucleobases, follow the specific manufacturer's CoA (often -20°C or -80°C is acceptable if

ethanol is present as a scavenger).

Volatility Risks
While Uracil-5-3H itself is non-volatile, metabolic byproducts or bacterial contamination can

generate Tritiated Water (HTO) via exchange with the solvent.

Monitoring: Regularly swipe-test storage boxes and incubators.

PPE: Double gloving is mandatory. Tritium can penetrate vinyl/latex gloves over time; change

gloves every 30-60 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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